Cas no 90766-77-1 (1,3-Benzenedicarboxylic acid, 4,6-dibromo-, dimethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 4,6-dibromo-, dimethyl ester
• CAS No: 90766-77-1
• MF: C₁₀H₈Br₂O₄
• MW: 351.976121902466
• CID: 788430
• PubChem ID: 15741504
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 4,6-dibromo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4,6-dibromo-, dimethyl ester
• dimethyl 4,6-dibromobenzene-1,3-dicarboxylate
• SCHEMBL70159
• dimethyl 4,6-dibromoisophthalate
• DTXSID80577780
• 90766-77-1

• Inchi： 1S/C10H8Br2O4/c1-15-9(13)5-3-6(10(14)16-2)8(12)4-7(5)11/h3-4H,1-2H3
• InChI Key： CDSMQCGJPOCKOD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)OC)=CC=1C(=O)OC)Br

Computed Properties

• Exact Mass: 351.87688g/mol
• Monoisotopic Mass: 349.87893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų